Cas no 2229050-26-2 (3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole)

• Product Name: 3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole
• CAS No: 2229050-26-2
• MF: C₁₃H₁₂ClN
• MW: 217.694082260132
• CID: 5838240
• PubChem ID: 165694856
• Update Time: 2025-11-01

3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole
• EN300-1994233
• 2229050-26-2

• Inchi： 1S/C13H12ClN/c1-4-9(2)12-8-15(3)13-7-10(14)5-6-11(12)13/h1,5-9H,2-3H3
• InChI Key： FMHLSAOMMNRUIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C(C#C)C

Computed Properties

• Exact Mass: 217.0658271g/mol
• Monoisotopic Mass: 217.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole

Comprehensive Analysis of 3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole (CAS No. 2229050-26-2): Properties, Applications, and Research Insights

The compound 3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole (CAS No. 2229050-26-2) is a specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-substituted indole core and a butynyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a scaffold for drug discovery, especially in targeting neurological disorders and inflammatory pathways, which align with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole has surged due to their versatility in medicinal chemistry. A 2023 study highlighted its role in modulating enzyme inhibition, a hot topic in cancer therapy and metabolic disease research. The compound’s alkyne functional group also enables click chemistry applications, a technique widely adopted in bioconjugation and proteomics. These attributes position it as a critical tool for high-throughput screening platforms, addressing the growing need for fragment-based drug design.

From a synthetic perspective, CAS No. 2229050-26-2 exemplifies advancements in green chemistry. Its production often involves catalytic cross-coupling methods, reducing waste and energy consumption—a priority for industries complying with sustainable development goals (SDGs). This aligns with searches for eco-friendly synthetic routes, a trending query among chemists. Furthermore, its structural analogs are being explored for crop protection, tapping into the booming agrochemical innovation sector.

The stability and lipophilicity of 3-(but-3-yn-2-yl)-6-chloro-1-methyl-1H-indole make it suitable for blood-brain barrier penetration, a key challenge in CNS drug development. This property has sparked discussions in forums about neurodegenerative disease treatments, another high-traffic topic. Additionally, its chromatographic behavior is frequently studied to optimize HPLC purification protocols, a common pain point for lab technicians.

In summary, CAS No. 2229050-26-2 represents a nexus of cutting-edge research and industrial applications. Its relevance to drug discovery, sustainable synthesis, and material science ensures its prominence in scientific literature. As AI-driven molecular modeling accelerates, compounds like this will likely play pivotal roles in virtual screening campaigns, answering the surge in searches for computational chemistry tools.